Cas no 858340-95-1 (1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro-)

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro-, is a heterocyclic compound featuring a fused pyrrolopyridine core with a carboxylic acid functionality at the 3-position and nitro and methyl substituents at the 5- and 1-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the carboxylic acid allows for derivatization via amidation or esterification. Its rigid aromatic framework contributes to stability, and the methyl group may influence solubility and metabolic properties. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules.
1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro- structure
858340-95-1 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro-
CAS No:858340-95-1
MF:C9H7N3O4
MW:221.169581651688
MDL:MFCD15529023
CID:835281
PubChem ID:73013634
Update Time:2025-06-07

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro-
    • 1-Methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
    • 858340-95-1
    • 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid,1-methyl-5-nitro-
    • SB14773
    • 1-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
    • MDL： MFCD15529023
    • Inchi： 1S/C9H7N3O4/c1-11-4-7(9(13)14)6-2-5(12(15)16)3-10-8(6)11/h2-4H,1H3,(H,13,14)
    • InChI Key： LLYKTDYLLWENFQ-UHFFFAOYSA-N
    • SMILES： OC(C1=CN(C)C2C1=CC(=CN=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 221.04365571g/mol
  • Monoisotopic Mass: 221.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Advanced ChemBlocks
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 858340-95-1 97%
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Advanced ChemBlocks
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1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-methyl-5-nitro- Related Literature

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